CID 78061915

• Molecular Formula: AlMg3
• Molecular Weight: 99.90 g/mol
• InChI: InChI=1S/Al.3Mg
• InChI Key: XVPYEAKKFCYZPT-UHFFFAOYSA-N
• Canonical SMILES: [Mg].[Mg].[Mg].[Al]

Description

CID 78061915 is a chemical compound with unique properties and applications in various fields

Preparation Methods

The synthesis of CID 78061915 involves specific synthetic routes and reaction conditions. While detailed synthetic routes are proprietary, general methods include the use of specific reagents and catalysts under controlled conditions. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Search Result Analysis

• CID 78061915 is not listed in any of the PubChem entries ( , ), EPA chemical inventories ( , ), or reaction tables ( , ).

• The closest matches are CID 78007505 (a complex iodinated compound) and CID 71310759 (a metal complex), but these differ structurally from the queried CID.

Possible Explanations for Absence

• Typographical Error : The CID may be misspelled or misformatted (e.g., a misplaced digit).

• Unindexed Compound : The compound might not be publicly indexed in major databases like PubChem or the EPA’s TSCA inventory.

• Recent or Proprietary Data : If the CID is newly assigned or part of proprietary research, it may not yet appear in open-access repositories.

Recommendations for Further Inquiry

• Verify the CID : Cross-check the identifier using tools like PubChem’s Compound Identifier Resolver.

• Consult Primary Sources : Review original research articles or patents for experimental details.

• Use Metabolite Mapping Tools : Tools like the metaboliteIDmapping package ( ) can cross-reference CIDs with other identifiers (e.g., DTXSID, CAS) to identify synonyms or related compounds.

General Approach to CID Analysis

If the CID were valid, the analysis would typically include:

• Structural Data : Molecular formula, SMILES notation, and IUPAC name.

• Reaction Pathways : Synthesis steps, reagents, and conditions (e.g., solvents, catalysts).

• Biochemical Reactions : If applicable, interactions with enzymes, targets, or metabolic pathways.

Scientific Research Applications

CID 78061915 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is being investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of CID 78061915 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Conclusion

This compound is a versatile compound with significant potential in various fields Its unique properties and applications make it a valuable subject of study in scientific research, medicine, and industry